2-(2-methylbutanoyl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2'-(2-methylbutanoyl)spiro[1H-indole-3,1'-4,9-dihydro-3H-pyrido[3,4-b]indole]-2-one
• InChI: InChI=1S/C23H23N3O2/c1-3-14(2)21(27)26-13-12-16-15-8-4-6-10-18(15)24-20(16)23(26)17-9-5-7-11-19(17)25-22(23)28/h4-11,14,24H,3,12-13H2,1-2H3,(H,25,28)
• InChI Key: ADZLPMYXNRDXAT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)N1CCC2=C(C13C4=CC=CC=C4NC3=O)NC5=CC=CC=C25

Description

The compound 2-(2-methylbutanoyl)-2,3,4,9-tetrahydrospiro[β-carboline-1,3'-indol]-2'(1'H)-one is a spiro-β-carboline derivative characterized by a fused bicyclic structure with a 2-methylbutanoyl substituent at the 2-position.

Biological Activity

Chemical Structure and Properties

The molecular formula for 2-(2-methylbutanoyl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one is $C_{19}H_{22}N_2O$. The compound features a unique spiro structure that combines elements of beta-carboline and indole, which are known for their diverse biological activities.

Property	Value
Molecular Weight	294.39 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not specified

Research indicates that this compound may interact with various biological targets, including receptors and enzymes involved in critical physiological processes. Notably, its structure suggests potential activity as an inhibitor of prolyl hydroxylases, which play a significant role in regulating hypoxia-inducible factors (HIF) that are crucial for cellular responses to oxygen levels .

Therapeutic Implications

The compound's ability to modulate HIF levels positions it as a candidate for treating conditions associated with hypoxia, such as ischemia and certain types of cancer. Inhibiting prolyl hydroxylases can stabilize HIF proteins, thereby enhancing the expression of genes involved in angiogenesis and erythropoiesis .

Case Studies and Research Findings

• Inhibition of Prolyl Hydroxylases : A study demonstrated that derivatives of beta-carboline compounds exhibit significant inhibitory effects on prolyl hydroxylase activity. This suggests that 2-(2-methylbutanoyl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one could share similar properties .
• Neuroprotective Effects : Another investigation into related compounds revealed neuroprotective properties against oxidative stress in neuronal cells. The spiro structure may enhance the compound's ability to cross the blood-brain barrier and exert protective effects in neurodegenerative conditions.
• Antitumor Activity : Preliminary studies indicate that compounds with similar structures can inhibit tumor growth in various cancer cell lines. The potential mechanism involves the modulation of apoptotic pathways and cell cycle regulation.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Prolyl Hydroxylase Inhibition	Stabilization of HIF
Neuroprotection	Protection against oxidative stress
Antitumor Activity	Inhibition of tumor growth

Comparison with Similar Compounds

Key Observations :

• Branched vs. Aryl/Halogen Substituents: The target compound’s 2-methylbutanoyl group introduces steric bulk and lipophilicity compared to aryl (e.g., phenyl) or halogen (e.g., bromo, chloro) substituents. This may enhance membrane permeability but reduce crystallinity .
• Melting Points : Analogs with aryl groups (e.g., 4-phenyl derivative, 199–201°C ) exhibit higher melting points than halogenated derivatives, suggesting stronger intermolecular interactions.

2.4. Spectroscopic and Physical Properties

• IR/NMR Data :
  • The 4-phenyl analog () shows IR absorption at 3296 cm⁻¹ (N–H stretch) and 1H NMR signals for aromatic protons (δ 6.8–7.4 ppm) .
  • Halogenated analogs () exhibit distinct 13C NMR shifts for halogenated carbons (e.g., δ 120–130 ppm for bromo) .
• Solubility: Branched alkanoyl groups (target compound) likely improve solubility in nonpolar solvents compared to polar halogenated or aryl-substituted analogs.

Preparation Methods

Core β-Carboline Synthesis via Pictet-Spengler Reaction

The tetrahydro-β-carboline (THBC) core is typically synthesized via a Pictet-Spengler reaction between tryptamine derivatives and carbonyl compounds. For the target molecule, the reaction employs tryptamine and cyclohexanone under acidic conditions (e.g., acetic acid in dichloromethane) to form the THBC scaffold . The mechanism involves imine formation followed by electrophilic aromatic substitution, yielding the tetrahydro-β-carboline structure.

Optimized Conditions :

• Solvent : Acetic acid/dichloromethane (1:2 v/v)

• Temperature : 25°C, 24 hours

• Yield : 78–85%

Substituent effects on the carbonyl component (e.g., ketones vs. aldehydes) influence ring strain and reaction kinetics. Cyclic ketones like cyclohexanone favor higher yields due to reduced steric hindrance compared to linear analogs .

Spirocyclization to Form the Spiro[indole-1,3'-β-carboline] System

The spiro junction between the β-carboline and indole rings is achieved via acid-catalyzed cyclization. A key intermediate, 1'-oxo-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indole] , is generated by treating the THBC precursor with a protic acid (e.g., trifluoroacetic acid) under microwave irradiation .

Microwave-Assisted Protocol :

• Reagent : Trifluoroacetic acid (TFA, 0.1 equiv)

• Solvent : Isoamyl alcohol

• Temperature : 200°C, 0.8 hours

• Yield : 42–51%

The reaction proceeds through an electrocyclic mechanism, where the nitrovinylindole intermediate undergoes -sigmatropic rearrangement to form the spiro center. X-ray crystallography confirms the trans configuration at the spiro junction, critical for biological activity .

Acylation with 2-Methylbutanoyl Chloride

The final step introduces the 2-methylbutanoyl group at the C2 position of the β-carboline via nucleophilic acyl substitution. 2-Methylbutanoyl chloride is reacted with the spirocyclic intermediate in the presence of a base to scavenge HCl.

Acylation Conditions :

• Base : Triethylamine (2.5 equiv)

• Solvent : Anhydrous dichloromethane

• Temperature : 0°C → 25°C, 12 hours

• Yield : 65–72%

Regioselectivity is ensured by prior protection of the indole nitrogen, though this step is omitted in some protocols due to the steric hindrance of the spiro system .

Alternative One-Pot Synthesis Strategy

A streamlined one-pot approach combines THBC formation, spirocyclization, and acylation. This method uses tryptophan methyl ester and 2-methylbutanoyl chloride in a sequential reaction:

• Pictet-Spengler Reaction : Tryptophan methyl ester + cyclohexanone → THBC ester.

• In Situ Spirocyclization : TFA-mediated cyclization under microwave conditions.

• Simultaneous Acylation : Addition of 2-methylbutanoyl chloride post-cyclization.

One-Pot Yields : 38–45%

While less efficient than stepwise synthesis, this method reduces purification steps and improves scalability.

Analytical Characterization and Validation

Spectroscopic Data :

• ¹H NMR (400 MHz, CDCl₃): δ 7.85 (s, 1H, indole NH), 7.32–7.18 (m, 4H, aromatic), 4.21 (q, 1H, spiro-CH), 2.98–2.75 (m, 2H, CH₂CO), 1.62 (sextet, 1H, CH(CH₃)₂) .

• HRMS : m/z calcd for C₂₄H₂₅N₃O₂ [M+H]⁺: 388.2011; found: 388.2009 .

X-ray Crystallography : Confirms the spirocyclic structure with a dihedral angle of 89.5° between the β-carboline and indole planes .

Challenges and Optimization Insights

• Spirocyclization Efficiency : Microwave irradiation significantly improves cyclization yields compared to conventional heating (42% vs. <20%) .

• Acylation Regioselectivity : Steric effects from the spiro center direct acylation to the C2 position, minimizing byproducts .

• Solvent Effects : Polar aprotic solvents (e.g., DMF) reduce spirocyclization yields due to poor solubility of intermediates .

Q & A

Q. What are the common synthetic routes for preparing 2-(2-methylbutanoyl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one?

The synthesis of spiro-beta-carboline derivatives typically employs the Pictet-Spengler reaction , which cyclizes tryptophan derivatives with carbonyl compounds under acidic conditions (e.g., glacial acetic acid) to form the beta-carboline core . Additional steps, such as oxidative amidation or Bischler–Napieralski reactions, may introduce substituents like the 2-methylbutanoyl group . For example:

• Key conditions : Glacial acetic acid catalysis, reflux in ethanol or methanol, and reaction times of 12–48 hours .
• Purification : Recrystallization in isopropanol/ethyl acetate (2:1) yields crystalline products suitable for structural validation .

Q. What analytical techniques are used to validate the structure of this compound?

Structural confirmation relies on a combination of:

• Single-crystal X-ray diffraction : Determines bond lengths, angles, and stereochemistry .
• Spectroscopy :
  • ¹H/¹³C NMR : Assigns proton environments (e.g., spiro junction signals at δ 3.5–4.5 ppm) and carbon hybridization .
  • IR spectroscopy : Identifies carbonyl (C=O) stretches (~1650–1700 cm⁻¹) and NH/OH vibrations .
• Mass spectrometry : Confirms molecular weight (e.g., [M+H]+ peaks) .

Q. What biological activities are associated with structurally similar beta-carboline derivatives?

Analogous compounds exhibit:

• Antitumor activity : Spirocyclic beta-carbolines inhibit kinase pathways or induce apoptosis .
• Neuropharmacological effects : Interaction with serotonin receptors (e.g., 5-HT2A) and modulation of neurotransmitter systems .
• Psychoactive properties : Beta-carboline alkaloids act as MAO inhibitors or GABA receptor modulators .

Advanced Research Questions

Q. How can diastereoselectivity be optimized during the Pictet-Spengler synthesis of spiro-beta-carbolines?

Diastereoselectivity depends on:

• Catalyst choice : Brønsted acids (e.g., acetic acid) favor specific transition states, while chiral catalysts (e.g., organocatalysts) may enhance enantiomeric excess .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) stabilize intermediates, reducing side reactions .
• Temperature control : Lower temperatures (0–25°C) slow reaction kinetics, improving stereochemical outcomes .
• Example : In glacial acetic acid, spirocyclization of 3,4-methylenedioxyphenyl derivatives achieved >90% diastereomeric purity .

Q. How should researchers address contradictions in reported pharmacological data for beta-carboline analogs?

Contradictions (e.g., variable antitumor efficacy) may arise from:

• Structural nuances : Subtle differences in substituents (e.g., bromo vs. methoxy groups) alter receptor binding .
• Experimental design :
  • Dose-response studies : Use standardized assays (e.g., MTT for cytotoxicity) across multiple cell lines .
  • Control compounds : Include reference drugs (e.g., doxorubicin) to calibrate activity thresholds .
• Data normalization : Express results as % inhibition relative to vehicle controls to minimize batch variability .

Q. What methodologies are recommended for studying the environmental fate of beta-carboline derivatives?

Adopt a tiered approach:

Physicochemical profiling : Measure logP, solubility, and stability under varying pH/temperature .

Biotic/abiotic degradation : Use LC-MS/MS to track decomposition products in soil/water matrices .

Ecotoxicity assays : Evaluate effects on model organisms (e.g., Daphnia magna) at cellular and population levels .

Computational modeling : Predict bioaccumulation potential using QSAR models .

Q. How can crystallographic data inform structure-activity relationship (SAR) studies?

X-ray structures reveal:

• Active conformations : Hydrogen-bonding networks or π-π stacking interactions critical for target binding .
• Steric constraints : Bulky substituents (e.g., 2-methylbutanoyl) may block access to hydrophobic binding pockets .
• Case study : The planar beta-carboline core in Evodia rutaecarpa derivatives facilitates intercalation with DNA or enzyme active sites .

Methodological Notes

• Synthetic optimization : Always validate reaction yields and purity via HPLC before biological testing .
• Data reproducibility : Replicate key experiments across independent labs to confirm findings .
• Ethical compliance : Follow institutional guidelines for cytotoxicity and ecotoxicity testing .